![molecular formula C7H5BrN4 B1339850 2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine CAS No. 219508-87-9](/img/structure/B1339850.png)
2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine” is a compound that contains a 1,2,4-triazole ring, which is a type of nitrogen-containing heterocycle . It has a molecular weight of 225.05 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for “2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine” is 1S/C7H5BrN4/c8-7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4H, (H,10,11,12) . This indicates that the compound contains seven carbon atoms, five hydrogen atoms, one bromine atom, and four nitrogen atoms .Physical And Chemical Properties Analysis
“2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine” is a solid at room temperature . Its molecular weight is 225.05 .Scientific Research Applications
Anticancer Applications
1,2,4-triazole derivatives, including “2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine”, have shown promising results as anticancer agents . They have been evaluated against various human cancer cell lines, and some compounds have shown cytotoxic activity lower than 12 μM against the Hela cell line . These compounds have proper selectivity against normal and cytotoxic cancerous cell lines .
Antimicrobial Applications
Triazole compounds, including “2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine”, have broad biological activities, including antimicrobial properties . They have been used in the development of various drugs with antimicrobial effects .
Antifungal Applications
Triazole compounds are also known for their antifungal activity . They have been used in the development of antifungal drugs like ketoconazole and fluconazole .
Ligand for Transition Metals
“2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine” is used as a ligand for transition metals to create coordination complexes . These complexes have various applications in catalysis, materials science, and other fields .
Catalyst for Synthetic Reactions
“2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine” belongs to a family of 1,2,4-triazoles that have the ability to accept and transfer acyl groups in synthetic reactions . This makes it a useful catalyst for the synthesis of esters .
Applications in Material Chemistry
Triazole compounds have important application value in various fields, including material chemistry . Their unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .
Mechanism of Action
Target of Action
Similar compounds, such as p-cymene ru(ii) complexes with 2-(n-methyl-1h-1,2,4-triazol-3-yl)pyridines, have been tested for their anticancer activity on human ovarian cancer cell lines .
Mode of Action
It’s worth noting that compounds with similar structures, such as p-cymene ru(ii) complexes with 2-(n-methyl-1h-1,2,4-triazol-3-yl)pyridines, have been synthesized and characterized . These complexes may interact with their targets, leading to changes that result in their observed anticancer activity .
Biochemical Pathways
Similar compounds have been studied for various purposes, such as generating d and f metal coordination complexes and supramolecular self-assemblies .
Pharmacokinetics
The drug-likeness of a quinoline-based [1,2,3]-triazole hybrid was investigated by predicting its pharmacokinetic properties .
Result of Action
Similar compounds, such as p-cymene ru(ii) complexes with 2-(n-methyl-1h-1,2,4-triazol-3-yl)pyridines, have shown anticancer activity when tested on human ovarian cancer cell lines .
Action Environment
It’s worth noting that the synthesis of similar compounds often involves specific reaction conditions .
properties
IUPAC Name |
2-(5-bromo-1H-1,2,4-triazol-3-yl)pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN4/c8-7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4H,(H,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJIVYLRDPMZJGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NNC(=N2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00472001 |
Source
|
Record name | 2-(3-BROMO-1H-1,2,4-TRIAZOL-5-YL)PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00472001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-1H-1,2,4-triazol-5-YL)pyridine | |
CAS RN |
219508-87-9 |
Source
|
Record name | 2-(3-BROMO-1H-1,2,4-TRIAZOL-5-YL)PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00472001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.